Cas no 1384510-61-5 (2-(1-aminocyclobutyl)acetamide)

• Product Name: 2-(1-aminocyclobutyl)acetamide
• CAS No: 1384510-61-5
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 5100217
• PubChem ID: 71755691
• Update Time: 2026-03-03

2-(1-aminocyclobutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclobutyl)acetamide

• Inchi： 1S/C6H12N2O/c7-5(9)4-6(8)2-1-3-6/h1-4,8H2,(H2,7,9)
• InChI Key： JJENLBXBQJYLIH-UHFFFAOYSA-N
• SMILES： C(N)(=O)CC1(N)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-aminocyclobutyl)acetamide

Introduction to 2-(1-aminocyclobutyl)acetamide (CAS No. 1384510-61-5)

2-(1-aminocyclobutyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1384510-61-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a cyclobutyl side chain linked to an acetamide moiety, making it a structurally intriguing molecule with potential applications in medicinal chemistry and drug discovery. The unique arrangement of its atoms imparts distinct chemical properties that have garnered interest from researchers exploring novel therapeutic agents.

The molecular structure of 2-(1-aminocyclobutyl)acetamide consists of a cyclobutyl ring substituted with an amino group at the 1-position, which is further connected to an acetamide functional group. This configuration creates a rigid framework that can influence the compound's biological activity and pharmacokinetic behavior. The presence of both primary and secondary amine functionalities provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties for specific applications.

In recent years, there has been growing interest in cycloalkylamine derivatives due to their potential role in modulating biological pathways. 2-(1-aminocyclobutyl)acetamide has been studied for its possible utility as an intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and modulators. Its structural motif is reminiscent of certain natural products and pharmacophores known for their biological activity, suggesting that it may serve as a valuable scaffold for further exploration.

One of the most compelling aspects of 2-(1-aminocyclobutyl)acetamide is its versatility in synthetic chemistry. The cyclobutyl ring provides steric hindrance that can be exploited to influence binding interactions with biological targets, while the amide and amino groups offer opportunities for further functionalization through reactions such as acylation, alkylation, or coupling with other heterocycles. These features make it a promising candidate for designing molecules with enhanced selectivity and reduced toxicity.

Recent studies have highlighted the importance of cycloalkylamine derivatives in addressing various therapeutic challenges. For instance, modifications to the cyclobutyl ring have been shown to improve metabolic stability and oral bioavailability, critical factors in drug development. Additionally, the incorporation of amide linkages has been associated with increased solubility and improved pharmacokinetic profiles, making 2-(1-aminocyclobutyl)acetamide a compelling candidate for further investigation.

The compound's potential applications extend beyond simple intermediates. Researchers have explored its use as a building block in the synthesis of kinase inhibitors, which are widely used in oncology treatments. The rigid cycloalkyl structure can mimic natural substrates or transition states, potentially enhancing binding affinity to target enzymes. Furthermore, the presence of both amine and carbonyl groups allows for interactions with various biological receptors or enzymes through hydrogen bonding and other non-covalent forces.

Another area where 2-(1-aminocyclobutyl)acetamide shows promise is in the development of antimicrobial agents. The structural complexity of this molecule can contribute to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Moreover, its chemical stability under various conditions makes it suitable for formulation into drugs that require long shelf lives or stability under extreme temperatures.

The synthesis of 2-(1-aminocyclobutyl)acetamide involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclobutyl ring efficiently. Additionally, asymmetric synthesis strategies have been explored to introduce chirality into the molecule, which is often crucial for achieving optimal biological activity.

In conclusion, 2-(1-aminocyclobutyl)acetamide (CAS No. 1384510-61-5) represents a fascinating compound with broad potential applications in pharmaceutical research and drug development. Its unique structural features—combining a rigid cyclobutyl framework with functional amine and amide groups—make it a versatile scaffold for designing novel therapeutic agents. As research continues to uncover new synthetic pathways and biological targets, compounds like 2-(1-aminocyclobutyl)acetamide are poised to play an increasingly important role in addressing unmet medical needs.